Cas no 1346606-49-2 (2’-Hydroxyacetophenone-d4 Oxime Acetate)

• Product Name: 2’-Hydroxyacetophenone-d4 Oxime Acetate
• CAS No: 1346606-49-2
• MF: C₁₀H₁₁NO₃
• MW: 197.22388958931
• CID: 4553172
• Update Time: 2025-06-15

2’-Hydroxyacetophenone-d4 Oxime Acetate Chemical and Physical Properties

Names and Identifiers

• 2’-Hydroxyacetophenone-d4 Oxime Acetate
• IDGZAIMNRXPJNW-FTTJEITISA-N

• Inchi： 1S/C10H11NO3/c1-7(11-14-8(2)12)9-5-3-4-6-10(9)13/h3-6,11H,1-2H3/b9-7+/i3D,4D,5D,6D
• InChI Key： RTDXLSGIBMMZTF-WVXIPMAHSA-N
• SMILES： C(ON/C(=C1/C(=O)C([2H])=C([2H])C([2H])=C/1[2H])/C)(=O)C

Additional information on 2’-Hydroxyacetophenone-d4 Oxime Acetate

Research Briefing on 2’-Hydroxyacetophenone-d4 Oxime Acetate and Related Compound 1346606-49-2

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of deuterated compounds and their derivatives in drug discovery and development. Among these, 2’-Hydroxyacetophenone-d4 Oxime Acetate (CAS: 1346606-49-2) has emerged as a compound of interest due to its potential applications in metabolic studies and as a stable isotope-labeled internal standard in analytical chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, characterization, and applications in biomedical research.

The compound 2’-Hydroxyacetophenone-d4 Oxime Acetate is a deuterium-labeled derivative of 2’-Hydroxyacetophenone, where four hydrogen atoms are replaced with deuterium. This modification enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies, providing improved signal resolution and reduced background interference. Recent studies have demonstrated its efficacy as an internal standard for quantifying phenolic compounds in biological matrices, owing to its structural similarity to endogenous metabolites and high isotopic purity (>98%).

In a 2023 study published in the Journal of Labelled Compounds and Radiopharmaceuticals, researchers detailed a novel synthetic route for 2’-Hydroxyacetophenone-d4 Oxime Acetate, optimizing reaction conditions to achieve a yield of 85% with minimal byproducts. The study emphasized the compound’s stability under physiological conditions, making it suitable for long-term metabolic tracing experiments. Additionally, its oxime acetate moiety was found to enhance solubility in aqueous buffers, addressing a common limitation of hydrophobic deuterated analogs.

Further investigations into the pharmacological potential of related compound 1346606-49-2 have revealed its role as a precursor in the synthesis of bioactive molecules. A 2024 ACS Medicinal Chemistry Letters report identified 1346606-49-2 as a key intermediate in developing kinase inhibitors, with its deuterated structure contributing to improved metabolic stability and reduced off-target effects. Molecular docking simulations suggested that the deuterium atoms in 1346606-49-2 influence binding affinity by modulating the compound’s conformational flexibility.

Applications of 2’-Hydroxyacetophenone-d4 Oxime Acetate extend to environmental toxicology, where it has been employed as a tracer for phenolic pollutant degradation. A collaborative study between academic and industrial researchers (2024) utilized this compound to monitor biodegradation pathways in soil samples, leveraging its deuterium signature to distinguish between natural and anthropogenic sources. This approach underscores its versatility beyond traditional pharmaceutical contexts.

In conclusion, 2’-Hydroxyacetophenone-d4 Oxime Acetate and its related compound 1346606-49-2 represent valuable tools in modern chemical biology. Their unique isotopic and structural properties enable precise analytical measurements and innovative drug design strategies. Future research directions may explore their incorporation into prodrug systems or as probes for studying enzyme kinetics. Ongoing optimization of synthetic methodologies will further enhance accessibility for the scientific community.